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Compound of Interest

Compound Name: 3-Methylundecanoic acid

CAS No.: 65781-38-6

Cat. No.: B1229579

Get Quote

Structural Architectures, Asymmetric Synthesis, and
Biopharmaceutical Applications
Executive Summary
3-Methylundecanoic acid (3-MUA) is a branched-chain fatty acid (BCFA) of significant interest

in dermatological pharmacology and lipid biophysics.[1] Unlike its straight-chain isomer, lauric

acid (dodecanoic acid), the presence of a methyl group at the C3 (beta) position introduces a

chiral center and steric irregularity that dramatically alters lipid packing dynamics.

Biologically, 3-MUA is a signature component of Vernix caseosa, the proteolipid biofilm coating

the human fetus, where it plays a critical role in waterproofing and barrier formation without

rigidity. This guide explores the physicochemical profile of 3-MUA, details a high-fidelity

asymmetric synthesis via conjugate addition, and analyzes its potential as a permeation

enhancer in transdermal drug delivery systems.

Part 1: Molecular Architecture & Physicochemical Profile
The introduction of a methyl branch at the C3 position disrupts the Van der Waals forces

typically observed in straight-chain fatty acid packing. This "kink" lowers the melting point and
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increases membrane fluidity, a property essential for maintaining the semi-solid, protective

nature of vernix lipids at body temperature.

Table 1: Physicochemical Specifications
Property Value / Descriptor Contextual Note

IUPAC Name 3-Methylundecanoic acid

CAS Registry 65781-38-6

Molecular Formula C₁₂H₂₄O₂

Molecular Weight 200.32 g/mol

Chirality (R)- and (S)- enantiomers
C3 is the stereogenic center.[1]

[2]

Physical State Liquid / Low-melting solid

MP is significantly lower than

Lauric acid (43.2°C) due to

steric disruption.[1]

LogP (Predicted) ~4.8

Highly lipophilic; partitions

readily into stratum corneum

bilayers.[1]

pKa ~4.8

Typical for carboxylic acids;

exists as anion at physiological

pH (7.4).[1]

Critical Feature Ante-iso/Iso structural motif

Mimics fluidizing cholesterol

precursors in biological

membranes.[1]

Part 2: Synthetic Pathways & Production Strategy
Isolation of 3-MUA from natural sources (wool wax or vernix) yields complex mixtures with

positional isomers that are difficult to separate.[1] For pharmaceutical applications requiring

high enantiopurity, Asymmetric Conjugate Addition is the preferred route.

The following protocol utilizes an Evans chiral auxiliary (oxazolidinone) to direct the

stereoselective addition of a methyl group to the beta-position of an unsaturated precursor.
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Protocol: Asymmetric Conjugate Addition via Evans Auxiliary
Objective: Synthesis of (R)-3-Methylundecanoic acid with >95% ee.

Reagents:

(S)-4-Benzyl-2-oxazolidinone (Evans Auxiliary)[1]

trans-2-Undecenoic acid[1]

Pivaloyl chloride / Triethylamine (for mixed anhydride coupling)[1]

Methylmagnesium bromide / Copper(I) bromide-dimethyl sulfide (for organocuprate

formation)[1]

Lithium hydroperoxide (LiOOH) (for chiral auxiliary cleavage)[1]

Step-by-Step Methodology:

N-Acylation (Substrate Preparation):

Activate trans-2-undecenoic acid using pivaloyl chloride and triethylamine in dry THF at

-78°C to form the mixed anhydride.

Add lithiated (S)-4-benzyl-2-oxazolidinone.[1]

Mechanism:[2][3][4][5] The auxiliary attaches to the carbonyl, creating the steric

environment necessary for stereocontrol.

Product: (S)-3-(trans-2-undecenoyl)-4-benzyl-2-oxazolidinone.[1]

Asymmetric Conjugate Addition (The Critical Step):

Prepare the Gilman reagent (Me₂CuLi) in situ by mixing MeMgBr and CuBr·SMe₂ in ether

at -40°C.[1]

Add the N-enoyl oxazolidinone substrate.[1]
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Causality: The copper reagent attacks the beta-carbon (C3).[1] The bulky benzyl group on

the oxazolidinone blocks one face of the molecule, forcing the methyl group to add from

the opposite side (stereoselective induction).

Result: Formation of the C3 chiral center.[1]

Hydrolytic Cleavage (Auxiliary Removal):

Treat the adduct with LiOOH (generated from LiOH and H₂O₂) in THF/water at 0°C.

Why LiOOH? It is more nucleophilic than hydroxide but less basic, preventing

racemization of the newly formed sensitive chiral center while cleaving the imide bond.

Final Product: Enantiopure 3-Methylundecanoic acid.[1] (The auxiliary can be

recovered).

Visualization: Stereoselective Synthesis Workflow
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Click to download full resolution via product page

Figure 1: Asymmetric synthesis pathway utilizing Evans auxiliary for stereocontrolled

installation of the C3 methyl group.

Part 3: Analytical Characterization[6]
Validating the synthesis of 3-MUA requires distinguishing it from straight-chain impurities and

confirming the branch position.[1]

1. Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis is performed on the Methyl Ester derivative (3-Methylundecanoate).[1]

McLafferty Rearrangement: A diagnostic fragmentation pathway for methyl esters.[1][6]

Signature Ion: For a 3-methyl substituted ester, the McLafferty rearrangement yields a

distinctive peak at m/z 88 (compared to m/z 74 for straight-chain methyl esters).[1]

Mechanism:[2][3][4][5] Gamma-hydrogen transfer to the carbonyl oxygen followed by beta-

cleavage.[1] The C3 methyl group is retained in the charged fragment.

2. Nuclear Magnetic Resonance (NMR)[1]
¹H NMR (CDCl₃):

δ ~0.95 ppm (doublet): The methyl group at C3 couples with the single proton at C3,

creating a diagnostic doublet. This distinguishes it from the triplet of the terminal methyl

group (C11).

δ ~2.1-2.4 ppm (multiplet): The alpha-protons (C2) appear as a complex multiplet due to

the adjacent chiral center at C3, often showing diastereotopic character.[1]

Part 4: Biological Interface & Pharmacological Potential
The primary interest in 3-MUA lies in its ability to mimic the "fluidizing" properties of Vernix

caseosa lipids.

Mechanism of Action: Membrane Fluidization
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In the stratum corneum (SC), lipids form rigid, crystalline bilayers (orthorhombic packing) that

act as a barrier.

Straight Chain (Lauric/Palmitic): Pack tightly like stacked bricks.[1]

Branched Chain (3-MUA): The C3 methyl group acts as a steric wedge.[1] When

incorporated into SC bilayers, it disrupts the tight packing, inducing a phase transition from

orthorhombic (solid) to hexagonal (fluid).

Therapeutic Application:

Permeation Enhancer: By fluidizing the lipid matrix, 3-MUA creates transient channels for

drug diffusion, making it a potent excipient for transdermal delivery of hydrophilic drugs.[1]

Barrier Repair: In conditions like atopic dermatitis where the barrier is rigid and brittle, 3-MUA

formulations can restore plasticity and hydration, mimicking the natural protection of the

newborn.

Visualization: Lipid Bilayer Disruption Model
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Figure 2: Mechanism of membrane fluidization.[1] The C3 methyl group (yellow) disrupts the

ordered packing of standard lipids, increasing permeability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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